Cas no 79806-46-5 (ethyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate)

• Product Name: ethyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate
• CAS No: 79806-46-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD21648903
• CID: 5653520
• PubChem ID: 79006583
• Update Time: 2025-06-13

ethyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-2809678
• Ethyl 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylate
• ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate
• 79806-46-5
• AKOS017530694
• ethyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate

• MDL： MFCD21648903
• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)7-3-6-8(4-10-7)12-5-11-6/h5,7,10H,2-4H2,1H3,(H,11,12)
• InChI Key： URVUVCQVMVXDHQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2=C(CN1)NC=N2)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate

Research Brief on Ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate (CAS: 79806-46-5): Recent Advances and Applications

Ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate (CAS: 79806-46-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in tumor proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of imidazopyridine-based inhibitors, with ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate serving as a key scaffold. The study highlighted the compound's ability to modulate kinase activity with high selectivity, offering promising avenues for targeted cancer therapies.

In addition to its applications in oncology, ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate has also been investigated for its antiviral potential. A recent preprint on bioRxiv detailed the compound's efficacy against RNA viruses, including SARS-CoV-2. Researchers utilized molecular docking studies to identify the compound's binding affinity for viral proteases, suggesting its potential as a lead compound for antiviral drug development. The study emphasized the need for further in vitro and in vivo validation to confirm these findings.

The synthetic accessibility of ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate has also been a focus of recent research. A 2022 publication in Organic Letters described an optimized multi-step synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly significant for large-scale production, ensuring the compound's availability for further pharmacological studies and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical testing. However, the compound's structural flexibility and demonstrated bioactivity make it a valuable candidate for future drug discovery efforts. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile.

In conclusion, ethyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate (CAS: 79806-46-5) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its potential in kinase inhibition and antiviral therapy. Continued exploration of its synthetic and biological properties will likely yield innovative therapeutic agents, addressing unmet medical needs in oncology and infectious diseases.